Cas no 2548976-15-2 (2-Cyclopropyl-4,5-dimethyl-6-[4-(3-methyl-1,2,4-thiadiazol-5-yl)piperazin-1-yl]pyrimidine)

• Product Name: 2-Cyclopropyl-4,5-dimethyl-6-[4-(3-methyl-1,2,4-thiadiazol-5-yl)piperazin-1-yl]pyrimidine
• CAS No: 2548976-15-2
• MF: C₁₆H₂₂N₆S
• MW: 330.451080799103
• CID: 5311182
• PubChem ID: 154882615
• Update Time: 2025-08-03

2-Cyclopropyl-4,5-dimethyl-6-[4-(3-methyl-1,2,4-thiadiazol-5-yl)piperazin-1-yl]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-4,5-dimethyl-6-[4-(3-methyl-1,2,4-thiadiazol-5-yl)piperazin-1-yl]pyrimidine
• F6788-1721
• AKOS040729590
• 2548976-15-2
• 2-Cyclopropyl-4,5-dimethyl-6-[4-(3-methyl-1,2,4-thiadiazol-5-yl)piperazin-1-yl]pyrimidine

• Inchi： 1S/C16H22N6S/c1-10-11(2)17-14(13-4-5-13)19-15(10)21-6-8-22(9-7-21)16-18-12(3)20-23-16/h13H,4-9H2,1-3H3
• InChI Key： HCWMZYKUZRRYOA-UHFFFAOYSA-N
• SMILES： S1C(=NC(C)=N1)N1CCN(C2=C(C)C(C)=NC(C3CC3)=N2)CC1

Computed Properties

• Exact Mass: 330.16266590g/mol
• Monoisotopic Mass: 330.16266590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 86.3Ų

Additional information on 2-Cyclopropyl-4,5-dimethyl-6-[4-(3-methyl-1,2,4-thiadiazol-5-yl)piperazin-1-yl]pyrimidine

2-Cyclopropyl-4,5-dimethyl-6-[4-(3-methyl-1,2,4-thiadiazol-5-yl)piperazin-1-yl]pyrimidine (CAS No. 2548976-15-2)

The compound 2-Cyclopropyl-4,5-dimethyl-6-[4-(3-methyl-1,2,4-thiadiazol-5-yl)piperazin-1-yl]pyrimidine (CAS No. 2548976-15-2) is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and applications in drug development. The structure of this molecule incorporates several key functional groups, including a cyclopropyl group, methyl substituents, and a piperazine ring fused with a thiadiazole moiety. These structural features contribute to its unique pharmacological properties and make it a subject of interest in contemporary research.

Recent studies have highlighted the antiproliferative activity of this compound against various cancer cell lines. The integration of the thiadiazole ring within the molecular framework has been shown to enhance its bioavailability and selectivity, making it a promising candidate for targeted cancer therapy. Moreover, the presence of the cyclopropyl group has been associated with improved membrane permeability, which is crucial for drug delivery across cellular barriers.

One of the most notable advancements in the research of CAS No. 2548976-15-2 is its ability to modulate specific signaling pathways involved in tumor growth and metastasis. For instance, preclinical studies have demonstrated its inhibitory effects on the PI3K/AKT/mTOR pathway, a critical regulator of cell survival and proliferation. This suggests that the compound could potentially synergize with existing chemotherapeutic agents to enhance therapeutic efficacy while minimizing adverse effects.

The synthesis of 2-Cyclopropyl-4,5-dimethyl-6-[4-(3-methyl-1,2,4-thiadiazol-5-yl)piperazin-1-yl]pyrimidine involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the pyrimidine core through cyclization reactions and the subsequent incorporation of functional groups via nucleophilic substitution or coupling reactions. The optimization of these steps has been instrumental in achieving high yields and maintaining the integrity of the molecular structure.

In terms of pharmacokinetics, this compound exhibits favorable properties such as moderate clearance rates and prolonged half-life, which are essential for sustained therapeutic effects. Additionally, its metabolism profile has been studied extensively, revealing that it undergoes phase II conjugation pathways primarily in the liver. These findings underscore its potential for oral administration with minimal systemic toxicity.

Looking ahead, ongoing research is focused on exploring the mechanistic insights behind its biological activities. Advanced techniques such as X-ray crystallography and molecular docking simulations are being employed to elucidate how this compound interacts with its target proteins at the molecular level. Such studies are expected to provide valuable information for further optimization and clinical translation.

In conclusion, CAS No. 2548976-15-Z represents a cutting-edge advancement in medicinal chemistry with immense potential in oncology and related therapeutic areas. Its unique structural features, coupled with promising preclinical data, position it as a leading candidate for future drug development efforts.